Cas no 1805270-56-7 (2-Amino-4-bromomethyl-6-chloropyridine)

• Product Name: 2-Amino-4-bromomethyl-6-chloropyridine
• CAS No: 1805270-56-7
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4898810
• Update Time: 2025-06-14

2-Amino-4-bromomethyl-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromomethyl-6-chloropyridine

• Inchi： 1S/C6H6BrClN2/c7-3-4-1-5(8)10-6(9)2-4/h1-2H,3H2,(H2,9,10)
• InChI Key： QWXPGNSHVOWBNG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-bromomethyl-6-chloropyridine

Comprehensive Overview of 2-Amino-4-bromomethyl-6-chloropyridine (CAS No. 1805270-56-7): Properties, Applications, and Industry Insights

2-Amino-4-bromomethyl-6-chloropyridine (CAS No. 1805270-56-7) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical synthesis and agrochemical research. This bromomethyl-substituted pyridine derivative features a unique molecular structure combining amino, bromomethyl, and chloro functional groups, making it an essential building block for drug discovery and material science innovations. With increasing global demand for specialty chemicals, this compound has gained significant attention in medicinal chemistry circles due to its role in developing kinase inhibitors and antiviral agents.

The compound's molecular formula C6H6BrClN2 and molecular weight 221.48 g/mol position it as a crucial intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. Recent studies highlight its utility in constructing biaryl systems, a structural motif present in 60% of FDA-approved small-molecule drugs. Researchers particularly value the bromomethyl group for its excellent leaving group properties, enabling efficient nucleophilic substitutions – a feature frequently discussed in organic chemistry forums and patent literature.

In the context of green chemistry trends, manufacturers have developed improved synthetic routes for 2-Amino-4-bromomethyl-6-chloropyridine that reduce heavy metal catalysts usage while maintaining >95% purity. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, with the chloropyridine moiety showing remarkable stability under various reaction conditions. These characteristics make it particularly valuable for high-throughput screening applications in drug discovery pipelines.

The compound's thermal properties have been extensively studied using differential scanning calorimetry (DSC), revealing a melting point range of 148-152°C with excellent thermal stability up to 200°C. Such data is crucial for process chemistry applications where temperature-sensitive reactions are involved. Storage recommendations typically suggest argon atmosphere protection to prevent degradation of the bromomethyl functionality, a common query among laboratory technicians handling this material.

Market analysts note growing interest in 2-Amino-4-bromomethyl-6-chloropyridine from contract research organizations (CROs) and generic drug manufacturers, particularly for developing targeted cancer therapies. The compound's ability to serve as a precursor for PD-1/PD-L1 inhibitors aligns with current immuno-oncology research trends. Patent analysis reveals a 35% annual increase in filings referencing this pyridine derivative, underscoring its commercial importance.

From a regulatory perspective, proper handling of 2-Amino-4-bromomethyl-6-chloropyridine requires standard personal protective equipment (PPE) including nitrile gloves and chemical goggles. While not classified as hazardous under GHS standards, material safety data sheets recommend working in fume hoods due to potential respiratory sensitization concerns – a frequently searched topic among industrial hygiene professionals.

The future outlook for CAS 1805270-56-7 appears promising, with emerging applications in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. As the pharmaceutical industry shifts toward fragment-based drug discovery, the compound's molecular weight and hydrogen bond capacity make it an attractive scaffold candidate. Continuous improvements in flow chemistry production methods are expected to enhance its accessibility to academic researchers and industrial chemists alike.